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Compound of Interest

Compound Name: (rel)-AR234960

Cat. No.: B2407730 Get Quote

(rel)-AR234960 is a selective and competitive agonist for the G protein-coupled receptor MAS.

This document provides detailed protocols for the reconstitution, storage, and application of

(rel)-AR234960 powder for research purposes. Adherence to these guidelines is crucial for

ensuring the compound's stability and activity in experimental settings.

Product Information
Characteristic Description

IUPAC Name

(rel)-N-(4-cyanophenyl)-2-(4-isopropoxy-3-

(trifluoromethyl)phenyl)-4-methyl-5-

thiazolecarboxamide

Molecular Formula C₂₃H₁₉F₃N₄OS

Molecular Weight 484.49 g/mol

Mechanism of Action

Selective agonist of the G protein-coupled

receptor MAS. It activates the downstream

ERK1/2 signaling pathway, leading to the

expression of connective tissue growth factor

(CTGF) and collagen subtypes.[1]

Primary Applications
Research in cardiac fibrosis, heart failure, and

extracellular matrix remodeling.[1]
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Reconstitution Protocols
Proper reconstitution of (rel)-AR234960 is critical for its biological activity. The choice of solvent

will depend on the intended experimental application (in vitro vs. in vivo).

In Vitro Stock Solution
For cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a

concentrated stock solution.

Parameter Value

Solvent DMSO

Recommended Stock Concentration 10 mM

Solubility in DMSO ≥ 25 mg/mL

Protocol:

Equilibrate the (rel)-AR234960 powder and DMSO to room temperature.

To prepare a 10 mM stock solution, add 206.4 µL of DMSO to 1 mg of (rel)-AR234960
powder.

Vortex or sonicate the solution until the powder is completely dissolved. A brief warming

period may aid dissolution if precipitation is observed.[1]

In Vivo Formulations
For animal studies, specific solvent mixtures are required to ensure biocompatibility and

solubility. Two common formulations are provided below.

Protocol 1: PEG300, Tween-80, and Saline Formulation
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Solvent Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Achievable Concentration ≥ 2.5 mg/mL (4.50 mM)[1]

Step-by-step Preparation (for 1 mL):

Prepare a 25 mg/mL stock solution of (rel)-AR234960 in DMSO.

Add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until a clear solution is formed.

Add 450 µL of saline to reach a final volume of 1 mL. Mix thoroughly.[1]

Protocol 2: Corn Oil Formulation

Solvent Component Percentage

DMSO 10%

Corn Oil 90%

Achievable Concentration ≥ 2.5 mg/mL (4.50 mM)[1]

Step-by-step Preparation (for 1 mL):

Prepare a 25 mg/mL stock solution of (rel)-AR234960 in DMSO.

Add 100 µL of the DMSO stock solution to 900 µL of corn oil.

Vortex or sonicate until a clear and homogenous solution is achieved.
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Note: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.

[1] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Storage and Stability
Proper storage is essential to maintain the integrity of (rel)-AR234960.

Form Storage Temperature Stability

Powder -20°C 1 year

DMSO Stock Solution -80°C 2 years

-20°C 1 year

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller volumes for storage.[1]

Experimental Applications
(rel)-AR234960 has been utilized in various experimental models to study its effects on the

MAS receptor and downstream signaling.

In Vitro Studies
In cell culture experiments, (rel)-AR234960 has been shown to activate the MAS receptor. For

example, a concentration of 10 μM for 12 hours was effective in activating the MAS receptor in

HEK293-MAS cells, leading to the induction of CTGF and collagen gene expression, as well as

the phosphorylation of ERK1/2.[1]

Signaling Pathway
(rel)-AR234960 binding to the MAS receptor initiates a signaling cascade that plays a role in

cardiac fibrosis. The activation of MAS leads to the phosphorylation of ERK1/2, which in turn

promotes the expression of Connective Tissue Growth Factor (CTGF). CTGF then stimulates

the synthesis of collagen subtypes, contributing to the remodeling of the extracellular matrix.[1]

[2][3] This pathway can be blocked by the MAS inverse agonist AR244555 or by a MEK1

inhibitor.[1][4]
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Caption: (rel)-AR234960 signaling pathway leading to extracellular matrix remodeling.

Safety Precautions
(rel)-AR234960 is for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of the powder

and contact with skin and eyes. In case of contact, wash the affected area thoroughly with

water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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